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Compound of Interest

Compound Name: GSK2793660 (hydrochloride)
CAS No.: 1613458-79-9
Cat. No.: B607801

Get Quote

Topic: GSK2793660 (hydrochloride) Proper Disposal Procedures Audience: Researchers,
Scientists, and Drug Development Professionals Safety Band: High Potency / Irreversible
Inhibitor (Handle as OEB 4/5 equivalent)

Critical Hazard Profile & Safety Rationale

Before initiating disposal, you must understand the specific biological mechanism that dictates
the safety protocol. GSK2793660 is not merely a generic chemical; it is a potent, irreversible
inhibitor of Cathepsin C (CTSC/DPP-1).

e The Hazard: Clinical Phase I trials revealed that GSK2793660 can cause severe palmar-
plantar epidermal desquamation (skin peeling) at therapeutic doses. This indicates the
compound interferes with critical epidermal integrity pathways.

e The Mechanism: As an irreversible covalent inhibitor, it binds permanently to the active site
of cysteine proteases. This chemical reactivity means it can potentially modify proteins in
human skin upon contact, leading to sensitization or direct toxicity.
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e The Implication: Standard "lab coat and gloves" are insufficient for spill cleanup or waste
handling. Double-gloving (Nitrile) and strict isolation of waste streams are mandatory to
prevent accidental dermal exposure.

Waste Segregation & Classification Protocol

GSK2793660 (hydrochloride) is a research-grade compound. While it is not explicitly listed on
the EPA RCRA "P" or "U" lists, it must be classified as Non-RCRA Regulated Hazardous Waste
(unless mixed with regulated solvents) but managed with High Potency/Cytotoxic precautions
due to its biological activity.

Summary of Waste Streams

Waste Type Composition Disposal Container Final Disposition

Pure powder,
) Yellow/Trace Chemo )
_ contaminated o High-Temperature
Solid Waste o Bag or Rigid HMW i ]
weighing boats, ] Incineration
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o Cell culture media, ] ]
Liquid Waste o Carboy labelled Incineration (Do NOT
buffers containing ] o
(Aqueous) "Aqueous Waste with drain dispose)
GSK2793660.
Potent Drug".
Solvent Waste Carboy )
o DMSO stocks, HPLC ) ] Fuel Blending /
Liquid Waste (Solvent) (compatible with ] ]
eluents. Incineration

DMSO/Acetonitrile).

Red

_ _ Biohazard/Sharps Bin _ _
Sharps glass, glass vials with o Incineration
(Rigid, puncture-

Needles, broken

residual drug.
proof).

Step-by-Step Disposal Workflows
A. Solid Waste (Stock & Contaminated Materials)

e Primary Containment: Place all solid waste (weigh boats, pipette tips) immediately into a
clear sealable bag (e.g., Ziploc) inside the biosafety cabinet (BSC) or fume hood.
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e Secondary Containment: Seal the primary bag and place it into the laboratory's designated
Solid Hazardous Waste Drum or Yellow Cytotoxic Waste Bag.

e Labeling: The container must be labeled: "Hazardous Waste - Toxic Solid - GSK2793660
(Cathepsin C Inhibitor)."

B. Liquid Waste (Stock Solutions & Media)

e Never pour GSK2793660 solutions down the sink. The hydrochloride salt is water-soluble,
posing a risk to aquatic life if released.

e Segregation:

o High Concentration (Stocks): Collect DMSO stocks in a dedicated "Halogenated/Non-
Halogenated Solvent" carboy.

o Low Concentration (Media): Collect treated cell media in a separate aqueous waste
carboy. Add 10% Bleach (Sodium Hypochlorite) to the carboy only if your facility's EHS
protocol permits chemical deactivation prior to pickup. Otherwise, seal as "Aqueous
Hazardous Waste."

C. Empty Vial Disposal (The "RCRA Empty" Rule)

o P-List Equivalent Handling: Although not P-listed, treat stock vials as "acutely hazardous."

o Triple Rinse: If the vial held the pure compound, triple rinse it with a solvent capable of
dissolving the residue (DMSO or Methanol).

» Rinsate Disposal: Pour the rinsate into the Liquid Solvent Waste container.
 Vial Disposal: Deface the label and discard the rinsed vial into the Glass/Sharps container.

Decontamination & Spill Response

Because GSK2793660 is an irreversible inhibitor with an electrophilic warhead, oxidative
destruction is the most effective decontamination method.
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Deactivation Solution: 10% Sodium Hypochlorite (Bleach) or a commercial oxidizer (e.g.,
Virkon-S).

Protocol:

Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.

o PPE: Wear double nitrile gloves, Tyvek sleeves/lab coat, and safety goggles. If the spill is
powder outside a hood, use N95 respiratory protection.

o Contain: Cover the spill with absorbent pads.

 Inactivate: Gently pour 10% Bleach over the pads, working from the outside in. Allow 15
minutes contact time to oxidize the inhibitor warhead.

o Clean: Collect pads into a hazardous waste bag. Wipe the surface twice with water to
remove bleach residue (preventing corrosion).

Visualized Decision Logic

The following diagram illustrates the decision matrix for segregating GSK2793660 waste
streams to ensure compliance and safety.
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GSK2793660 Waste Generated
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Caption: Operational logic for segregating GSK2793660 waste streams. Red nodes indicate
the final regulated disposal path.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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